Cas no 61871-83-8 (Ethanone, 1-(2-amino-3,5-dimethylphenyl)-2-chloro-)

• Product Name: Ethanone, 1-(2-amino-3,5-dimethylphenyl)-2-chloro-
• CAS No: 61871-83-8
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 464068
• PubChem ID: 12328842
• Update Time: 2025-04-19

Ethanone, 1-(2-amino-3,5-dimethylphenyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-amino-3,5-dimethylphenyl)-2-chloro-
• 1-(2-amino-3,5-dimethylphenyl)-2-chloroethanone
• 61871-83-8
• SCHEMBL5213337
• DTXSID90490138
• 1-(2-Amino-3,5-dimethylphenyl)-2-chloroethan-1-one

• Inchi： 1S/C10H12ClNO/c1-6-3-7(2)10(12)8(4-6)9(13)5-11/h3-4H,5,12H2,1-2H3
• InChI Key： ZSGQNRUYHJMIBL-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC(C)=CC(C)=C1N)=O

Computed Properties

• Exact Mass: 197.06086
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09